Cas no 2172205-68-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid
• CAS No: 2172205-68-2
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6286565
• PubChem ID: 165878373
• Update Time: 2025-05-23

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid
• EN300-1520900
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,3-thiazol-5-yl]formamido}butanoic acid
• 2172205-68-2

• Inchi： 1S/C24H23N3O5S/c1-14-21(22(30)25-12-6-11-20(28)29)33-23(26-14)27-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,6,11-13H2,1H3,(H,25,30)(H,28,29)(H,26,27,31)
• InChI Key： GUJKONPIGRXLIN-UHFFFAOYSA-N
• SMILES： S1C(C(NCCCC(=O)O)=O)=C(C)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid

Research Brief on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid (CAS: 2172205-68-2)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid (CAS: 2172205-68-2) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This Fmoc-protected thiazole derivative serves as a versatile building block for peptide synthesis and medicinal chemistry applications, particularly in the design of protease inhibitors and targeted therapeutics.

Recent studies have focused on the compound's role as a constrained amino acid surrogate in peptide-based drug design. The thiazole ring provides structural rigidity while maintaining hydrogen bonding capabilities, making it particularly valuable for stabilizing secondary structures in bioactive peptides. Researchers at several institutions have incorporated this building block into peptide sequences targeting protein-protein interactions, with promising results in early-stage drug discovery projects.

In synthetic methodology developments, 2172205-68-2 has been utilized as a key intermediate for the preparation of thiazole-containing peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into solid-phase peptide synthesis protocols, showing excellent coupling efficiency and minimal racemization. The Fmoc protecting group allows for standard deprotection conditions while the butanoic acid terminus enables straightforward conjugation to various scaffolds.

From a biological activity perspective, derivatives of this compound have shown interesting inhibitory effects against several clinically relevant enzymes. Preliminary screening data suggest moderate activity against matrix metalloproteinases (MMPs) and certain kinases, though structure-activity relationship studies are ongoing to optimize these effects. The methyl group at the 4-position of the thiazole ring appears to play a crucial role in modulating both the pharmacokinetic properties and target binding affinity.

Current challenges in working with 2172205-68-2 include its limited solubility in aqueous systems and the need for optimized purification protocols. Recent advances in chromatographic techniques, particularly reverse-phase HPLC methods, have improved isolation yields and purity levels for research-scale quantities. Several commercial suppliers now offer this compound with >95% purity, facilitating broader research applications.

Future research directions for this compound class include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a component of peptide-drug conjugates. The thiazole moiety's potential metal coordination properties also open possibilities for diagnostic applications. As synthetic methods continue to evolve, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid is expected to play an increasingly important role in medicinal chemistry and chemical biology research.